Cas no 1187930-05-7 (4,7-Diaza-spiro2.5octane-4-carboxylic Acid Benzyl Ester Oxalate)
4,7-Diaza-spiro2.5octane-4-carboxylic Acid Benzyl Ester Oxalate Chemical and Physical Properties
Names and Identifiers
-
- 4,7-Diaza-spiro[2.5]octane-4-carboxylic acid benzyl ester oxalate
- 4,7-diazaspiro[2.5]octane-4-carboxylic acid benzyl ester oxalate
- SB31316
- 4,7-Diaza-spiro[2.5octane-4-carboxylic acid benzyl ester oxalate
- 4,7-Diaza-spiro2.5octane-4-carboxylic acid benzyl ester oxalate
- 4,7-Diaza-spiro2.5octane-4-carboxylic Acid Benzyl Ester Oxalate
-
- MDL: MFCD11506234
- Inchi: 1S/C14H18N2O2.C2H2O4/c17-13(18-10-12-4-2-1-3-5-12)16-9-8-15-11-14(16)6-7-14;3-1(4)2(5)6/h1-5,15H,6-11H2;(H,3,4)(H,5,6)
- InChI Key: KEPPEDGOWWILDZ-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(N1CCNCC21CC2)=O.OC(C(=O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 381
- Topological Polar Surface Area: 116
4,7-Diaza-spiro2.5octane-4-carboxylic Acid Benzyl Ester Oxalate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4,7-Diaza-spiro2.5octane-4-carboxylic Acid Benzyl Ester Oxalate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0396X-1g |
4,7-Diaza-spiro[2.5]octane-4-carboxylic acid benzyl ester oxalate |
1187930-05-7 | 97% | 1g |
5919.34CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0396X-5g |
4,7-Diaza-spiro[2.5]octane-4-carboxylic acid benzyl ester oxalate |
1187930-05-7 | 97% | 5g |
23490.77CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0396X-500mg |
4,7-Diaza-spiro[2.5]octane-4-carboxylic acid benzyl ester oxalate |
1187930-05-7 | 97% | 500mg |
3383.69CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0396X-250mg |
4,7-Diaza-spiro[2.5]octane-4-carboxylic acid benzyl ester oxalate |
1187930-05-7 | 97% | 250mg |
2077.7CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0396X-100mg |
4,7-Diaza-spiro[2.5]octane-4-carboxylic acid benzyl ester oxalate |
1187930-05-7 | 97% | 100mg |
1484.07CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0396X-50mg |
4,7-Diaza-spiro[2.5]octane-4-carboxylic acid benzyl ester oxalate |
1187930-05-7 | 97% | 50mg |
1161.82CNY | 2021-05-07 | |
| abcr | AB537675-100 mg |
4,7-Diaza-spiro[2.5]octane-4-carboxylic acid benzyl ester oxalate; . |
1187930-05-7 | 100MG |
€355.50 | 2023-04-14 | ||
| abcr | AB537675-250 mg |
4,7-Diaza-spiro[2.5]octane-4-carboxylic acid benzyl ester oxalate; . |
1187930-05-7 | 250MG |
€474.50 | 2023-04-14 | ||
| abcr | AB537675-500 mg |
4,7-Diaza-spiro[2.5]octane-4-carboxylic acid benzyl ester oxalate; . |
1187930-05-7 | 500MG |
€688.40 | 2022-07-29 | ||
| abcr | AB537675-1 g |
4,7-Diaza-spiro[2.5]octane-4-carboxylic acid benzyl ester oxalate; . |
1187930-05-7 | 1g |
€1,244.60 | 2023-04-14 |
4,7-Diaza-spiro2.5octane-4-carboxylic Acid Benzyl Ester Oxalate Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 4,7-Diaza-spiro2.5octane-4-carboxylic Acid Benzyl Ester Oxalate
Introduction to 4,7-Diaza-spiro2.5octane-4-carboxylic Acid Benzyl Ester Oxalate (CAS No: 1187930-05-7)
4,7-Diaza-spiro2.5octane-4-carboxylic Acid Benzyl Ester Oxalate, identified by its CAS number 1187930-05-7, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and drug development. This spirocyclic derivative features a unique structural framework comprising a spirocyclic core linked to an ester and oxalate functionality, making it a promising candidate for further exploration in biochemical applications.
The molecular architecture of 4,7-Diaza-spiro2.5octane-4-carboxylic Acid Benzyl Ester Oxalate incorporates a nitrogen-rich spirocycle, which is known for its potential in modulating biological pathways. The presence of the benzyl ester group and the oxalate moiety enhances its versatility, allowing for diverse chemical modifications and interactions with biological targets. Such structural features make it an intriguing subject for researchers aiming to develop novel therapeutic agents.
In recent years, there has been a growing interest in spirocyclic compounds due to their unique conformational stability and binding properties. Studies have demonstrated that spirocycles can effectively mimic natural product scaffolds, providing a rich scaffold for drug discovery. The nitrogen atoms in the 4,7-Diaza-spiro2.5octane-4-carboxylic Acid Benzyl Ester Oxalate structure are particularly noteworthy, as they can participate in hydrogen bonding and other non-covalent interactions, which are crucial for enzyme inhibition and receptor binding.
One of the most compelling aspects of 4,7-Diaza-spiro2.5octane-4-carboxylic Acid Benzyl Ester Oxalate is its potential application in the design of protease inhibitors. Proteases play a critical role in numerous biological processes, including signal transduction and metabolic regulation. By targeting specific proteases, it may be possible to develop treatments for diseases such as cancer, inflammation, and infectious disorders. The oxalate group in this compound could serve as a handle for further derivatization, enabling the creation of highly specific inhibitors.
Recent advancements in computational chemistry have facilitated the virtual screening of large libraries of compounds to identify potential drug candidates. The structural properties of 4,7-Diaza-spiro2.5octane-4-carboxylic Acid Benzyl Ester Oxalate make it an ideal candidate for such computational studies. Molecular docking simulations have shown that this compound can interact with various protease active sites, suggesting its utility in developing novel inhibitors.
The benzyl ester group in 4,7-Diaza-spiro2.5octane-4-carboxylic Acid Benzyl Ester Oxalate also offers opportunities for chemical modification. For instance, hydrolysis of the ester group could yield a carboxylic acid derivative, which might exhibit different biological activities compared to the parent compound. This flexibility allows researchers to fine-tune the properties of the molecule to optimize its therapeutic potential.
Another area of interest is the use of 4,7-Diaza-spiro2.5octane-4-carboxylic Acid Benzyl Ester Oxalate as a chiral building block in drug synthesis. Chirality is a fundamental aspect of many biologically active molecules, and incorporating chiral centers into drug candidates can enhance their efficacy and selectivity. The spirocyclic core provides a stable framework for introducing chirality, making this compound a valuable asset in asymmetric synthesis.
Current research is also exploring the use of 4,7-Diaza-spiro2.5octane-4-carboxylic Acid Benzyl Ester Oxalate in materials science applications. Its unique structural features make it suitable for designing novel polymers and supramolecular assemblies with tailored properties. These materials could find applications in areas such as drug delivery systems and smart materials.
The oxalate functionality in 4,7-Diaza-spiro2.5octane-4-carboxylic Acid Benzyl Ester Oxalate is particularly interesting from a chemical perspective. Oxalates are known for their ability to form coordination complexes with metal ions, which could be exploited to develop metal-based therapeutics or catalysts. This property may open up new avenues for applying this compound in medicinal chemistry and industrial chemistry.
In conclusion,4,7-Diaza-spiro2.5octane-4-carboxylic Acid Benzyl Ester Oxalate (CAS No: 1187930-05-7) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an attractive candidate for drug development, materials science, and computational studies. As research continues to uncover new applications for this compound,it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.
1187930-05-7 (4,7-Diaza-spiro2.5octane-4-carboxylic Acid Benzyl Ester Oxalate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)